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Cat. No.: B1360061

For Researchers, Scientists, and Drug Development Professionals

Introduction

2',5'-Dimethoxypropiophenone is an aromatic ketone that serves as a valuable intermediate
in organic synthesis, particularly in the preparation of pharmaceutical compounds and other
biologically active molecules. Its chemical structure, featuring a propiophenone core with two
methoxy groups on the phenyl ring, makes it a versatile building block for the introduction of
this substituted phenyl moiety into larger molecular framewaorks. This guide provides a
comprehensive overview of the discovery, synthesis, and physicochemical properties of 2',5'-
Dimethoxypropiophenone, tailored for a technical audience in research and development.

Discovery and History

While a singular, definitive "discovery” of 2',5'-Dimethoxypropiophenone is not prominently
documented in historical chemical literature, its synthesis falls under the well-established
category of Friedel-Crafts reactions, a cornerstone of organic chemistry developed in 1877.
The synthesis of this specific ketone is a straightforward application of this reaction, suggesting
its preparation was likely achieved early in the exploration of aromatic chemistry.

Historically, compounds with the 2,5-dimethoxyphenyl moiety have been of significant interest
in medicinal chemistry. This structural motif is present in a variety of psychoactive compounds
and other biologically active molecules. Consequently, 2',5'-Dimethoxypropiophenone has
been synthesized and utilized primarily as a precursor for more complex target molecules in
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drug discovery programs. Its history is therefore intertwined with the development of synthetic
routes to these more complex compounds, rather than being a subject of extensive study in its
own right. It is often cited in the chemical literature as a starting material or intermediate,
underscoring its role as a tool for synthetic chemists. The compound can be found in the
essential oils of some plants belonging to the Asarum genus.[1]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 2',5'-Dimethoxypropiophenone is presented in the
table below for easy reference and comparison.

Property Value
Molecular Formula C11H1403
Molecular Weight 194.23 g/mol
CAS Number 5803-30-5
Appearance White to off-white crystalline solid
Melting Point 48-51 °C
Boiling Point 168 °C at 13 mmHg([1]
Soluble in organic solvents such as
Solubility dichloromethane, chloroform, and methanol.

Insoluble in water.

1H NMR (CDCls, ppm)

5 7.28 (d, J=3.0 Hz, 1H), 7.05 (dd, J=8.9, 3.0
Hz, 1H), 6.85 (d, J=8.9 Hz, 1H), 3.83 (s, 3H),
3.79 (s, 3H), 2.97 (q, J=7.2 Hz, 2H), 1.19 (t,
J=7.2 Hz, 3H)

13C NMR (CDCls, ppm)

0 202.9, 153.6, 152.8, 129.5, 122.9, 114.2,
113.1, 56.0, 55.8, 36.3, 8.4

IR (KBr, cm™1)

~2970 (C-H stretch), ~1670 (C=0 stretch, aryl
ketone), ~1590, 1500 (C=C stretch, aromatic),
~1270, 1040 (C-O stretch, ether)

Mass Spectrum (EI)

m/z 194 (M+), 165, 137, 109, 79
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Synthesis and Experimental Protocols

The most common and direct method for the synthesis of 2',5'-Dimethoxypropiophenone is
the Friedel-Crafts acylation of 1,4-dimethoxybenzene with propanoyl! chloride or propionic
anhydride.

Friedel-Crafts Acylation of 1,4-Dimethoxybenzene

This reaction is a classic example of electrophilic aromatic substitution, where the acylium ion,
generated from propanoyl chloride and a Lewis acid catalyst, attacks the electron-rich 1,4-
dimethoxybenzene ring.
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2.5-Dimethoxypropiophenone

Propanoyl Chioride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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